Cas no 2680788-43-4 (3-(Benzyloxy)-2-acetamidobenzoic acid)

• Product Name: 3-(Benzyloxy)-2-acetamidobenzoic acid
• CAS No: 2680788-43-4
• MF: C₁₆H₁₅NO₄
• MW: 285.294604539871
• CID: 5633768
• PubChem ID: 165916963
• Update Time: 2025-06-09

3-(Benzyloxy)-2-acetamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2680788-43-4
• 3-(benzyloxy)-2-acetamidobenzoic acid
• EN300-28286998
• 3-(Benzyloxy)-2-acetamidobenzoic acid

• Inchi： 1S/C16H15NO4/c1-11(18)17-15-13(16(19)20)8-5-9-14(15)21-10-12-6-3-2-4-7-12/h2-9H,10H2,1H3,(H,17,18)(H,19,20)
• InChI Key： WYMOOYJTUCUOCI-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C=CC=C(C(=O)O)C=1NC(C)=O

Computed Properties

• Exact Mass: 285.10010796g/mol
• Monoisotopic Mass: 285.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-(Benzyloxy)-2-acetamidobenzoic acid

3-(Benzyloxy)-2-acetamidobenzoic Acid: A Comprehensive Overview

3-(Benzyloxy)-2-acetamidobenzoic acid, with the CAS number 2680788-43-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure, has garnered attention due to its potential applications in drug development and material science. The molecule consists of a benzoic acid backbone with substituents at the 2- and 3-positions, specifically an acetamido group and a benzyloxy group, respectively. These substituents contribute to the compound's chemical reactivity, solubility, and biological activity.

The synthesis of 3-(Benzyloxy)-2-acetamidobenzoic acid involves a series of well-established organic reactions, including Friedel-Crafts acylation and nucleophilic substitution. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate the reaction process while maintaining high yields and purity.

One of the most promising aspects of 3-(Benzyloxy)-2-acetamidobenzoic acid is its potential as a precursor in drug design. The acetamido group at the 2-position is known to enhance bioavailability, making it an attractive candidate for developing orally administered drugs. Additionally, the benzyloxy group at the 3-position can serve as a site for further functionalization, allowing chemists to tailor the compound's properties for specific therapeutic applications.

Recent studies have highlighted the compound's role in anti-inflammatory and anti-cancer drug discovery. In vitro experiments have demonstrated that 3-(Benzyloxy)-2-acetamidobenzoic acid exhibits potent inhibitory activity against cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling pathways. Furthermore, preliminary data suggest that this compound may induce apoptosis in cancer cells by modulating mitochondrial function and activating caspase pathways.

The pharmacokinetic profile of 3-(Benzyloxy)-2-acetamidobenzoic acid has also been investigated in preclinical models. Studies indicate that the compound has moderate oral bioavailability, with a half-life of approximately 4 hours in rats. These findings suggest that further optimization of the compound's structure could enhance its pharmacokinetic properties, making it more suitable for clinical use.

In addition to its therapeutic potential, 3-(Benzyloxy)-2-acetamidobenzoic acid has shown promise in materials science applications. Its ability to form stable metal-organic frameworks (MOFs) has been explored for use in gas storage and catalysis. Recent research has focused on incorporating this compound into MOFs with enhanced surface area and pore functionality, paving the way for innovative materials with practical applications.

The safety profile of 3-(Benzyloxy)-2-acetamidobenzoic acid has been evaluated through acute toxicity studies in laboratory animals. Results indicate that the compound is relatively non-toxic at doses up to 500 mg/kg body weight, with no significant adverse effects observed on organ function or behavior. These findings underscore its potential for safe use in both therapeutic and non-therapeutic applications.

In conclusion, 3-(Benzyloxy)-2-acetamidobenzoic acid, with its unique chemical structure and versatile functional groups, represents a valuable compound for both academic research and industrial applications. Ongoing research continues to uncover new insights into its biological activity, pharmacokinetics, and material properties, positioning it as a promising candidate for future innovations in medicine and materials science.